N-cyclopropyl-2-[1-[(3-fluorophenyl)methyl]piperidin-4-yl]-2-hydroxyacetamide

• IUPAC Name: N-cyclopropyl-2-[1-[(3-fluorophenyl)methyl]piperidin-4-yl]-2-hydroxyacetamide
• InChI: InChI=1S/C17H23FN2O2/c18-14-3-1-2-12(10-14)11-20-8-6-13(7-9-20)16(21)17(22)19-15-4-5-15/h1-3,10,13,15-16,21H,4-9,11H2,(H,19,22)
• InChI Key: ILCMKDFNHLFTPO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C(C2CCN(CC2)CC3=CC(=CC=C3)F)O
• Molecular Formula: C17H23FN2O2
• Molecular Weight: 306.37 g/mol

Description

N-cyclopropyl-2-[1-[(3-fluorophenyl)methyl]piperidin-4-yl]-2-hydroxyacetamide is a complex organic compound that features a cyclopropyl group, a fluorophenyl group, and a piperidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopropyl-2-[1-[(3-fluorophenyl)methyl]piperidin-4-yl]-2-hydroxyacetamide typically involves multiple steps, starting with the preparation of the piperidine ring and the introduction of the fluorophenyl group. Common synthetic routes may include:

Formation of the Piperidine Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Fluorophenyl Group: This step often involves nucleophilic substitution reactions where a fluorophenyl halide reacts with a piperidine derivative.

Cyclopropyl Group Addition: The cyclopropyl group can be introduced via cyclopropanation reactions using reagents like diazomethane.

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve optimized reaction conditions to maximize yield and purity. This could include the use of high-pressure reactors, automated synthesis equipment, and rigorous purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

N-cyclopropyl-2-[1-[(3-fluorophenyl)methyl]piperidin-4-yl]-2-hydroxyacetamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The carbonyl group can be reduced back to a hydroxyl group.

Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used.

Reduction: Common reducing agents include sodium borohydride or lithium aluminum hydride.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents such as halogens or nitrating agents under acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group would yield a ketone or aldehyde, while substitution reactions could introduce various functional groups onto the fluorophenyl ring.

Scientific Research Applications

N-cyclopropyl-2-[1-[(3-fluorophenyl)methyl]piperidin-4-yl]-2-hydroxyacetamide has several applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may be studied for its interactions with biological macromolecules.

Industry: It can be used in the development of new materials or as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism by which N-cyclopropyl-2-[1-[(3-fluorophenyl)methyl]piperidin-4-yl]-2-hydroxyacetamide exerts its effects involves its interaction with molecular targets such as enzymes or receptors. The compound’s structure allows it to bind to specific sites, potentially inhibiting or activating biological pathways. The exact mechanism would depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

N-cyclopropyl-2-[1-[(4-fluorophenyl)methyl]piperidin-4-yl]-2-hydroxyacetamide: Similar structure but with a different position of the fluorine atom.

N-cyclopropyl-2-[1-[(3-chlorophenyl)methyl]piperidin-4-yl]-2-hydroxyacetamide: Similar structure but with a chlorine atom instead of fluorine.

Uniqueness

N-cyclopropyl-2-[1-[(3-fluorophenyl)methyl]piperidin-4-yl]-2-hydroxyacetamide is unique due to the specific positioning of the fluorine atom, which can significantly affect its chemical properties and biological activity. The presence of the cyclopropyl group also adds to its distinctiveness, potentially influencing its reactivity and interactions with other molecules.